Cas no 790263-78-4 (2-chloro-1-(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one)

• Product Name: 2-chloro-1-(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
• CAS No: 790263-78-4
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• MDL: MFCD06357432
• CID: 844168
• PubChem ID: 4404985
• Update Time: 2025-04-19

2-chloro-1-(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(CHLOROACETYL)-3-PHENYL-4,5-DIHYDRO-1H-PYRAZOLE
• 790263-78-4
• EN300-10097
• 2-Chloro-1-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)ethanone
• J-503524
• Z56347158
• AKOS001083252
• 2-chloro-1-(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
• CS-0221992
• 2-chloro-1-(5-phenyl-3,4-dihydropyrazol-2-yl)ethanone
• G76046

• MDL： MFCD06357432
• Inchi： 1S/C11H11ClN2O/c12-8-11(15)14-7-6-10(13-14)9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： CDCJUMGCXOOIGU-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives